Litseaverticillol B
Overview
Description
Litseaverticillol B is a natural product found in Litsea verticillata with data available.
Scientific Research Applications
Biomimetic Total Synthesis
Litseaverticillol B has been the subject of biomimetic synthesis studies. The first total synthesis of litseaverticillols B, E, I, and J, along with the structural reassignment of litseaverticillol E, was achieved through a biomimetic sequence of transformations. This process involved a [4 + 2]-initiated reaction cascade and an ene reaction, both involving singlet oxygen (Vassilikogiannakis et al., 2004). Additionally, the power of singlet oxygen chemistry in synthetic contexts has been highlighted in biomimetic syntheses of litseaverticillols A-G, I, and J, which provided insights into their structural reassignment (Vassilikogiannakis et al., 2005).
Anti-HIV Activity
Litseaverticillol B and related compounds have been identified for their potent anti-HIV activity. Research on the leaves and twigs of Litsea verticillata Hance, the source of litseaverticillols, revealed that these compounds inhibit HIV-1 replication in HOG.R5 cells with significant selectivity and without apparent toxicity to host cells (Zhang et al., 2001). Further studies reinforced this finding, showing litseaverticillols A-H as potential anti-HIV agents with selective viral inhibition (Zhang et al., 2003).
Ethnopharmacology and Medicinal Uses
Litseaverticillol B is derived from Litsea species, which have been used in traditional medicine for various diseases. Litsea species are sources of secondary metabolites with significant bioactivities, including anti-inflammatory, antimicrobial, antioxidant, antidiabetic, anti-HIV, and insecticidal properties. These findings support the ethnomedicinal use of Litsea species and suggest that Litseaverticillol B, as part of this genus, could have various therapeutic applications (Wang et al., 2016).
Antiviral Plant Sources
Litsea species, including those yielding Litseaverticillol B, have been studied for their potential as antiviral plant sources. Litseaverticillols L and M, related to Litseaverticillol B, were found to inhibit HIV-1 replication. This highlights the significance of Litsea species in producing compounds with antiviral activities (Guan et al., 2016).
properties
Molecular Formula |
C15H22O2 |
|---|---|
Molecular Weight |
234.33 g/mol |
IUPAC Name |
(4S,5R)-5-[(1Z)-2,6-dimethylhepta-1,5-dienyl]-4-hydroxy-2-methylcyclopent-2-en-1-one |
InChI |
InChI=1S/C15H22O2/c1-10(2)6-5-7-11(3)8-13-14(16)9-12(4)15(13)17/h6,8-9,13-14,16H,5,7H2,1-4H3/b11-8-/t13-,14+/m1/s1 |
InChI Key |
IRYFKBHIOJHFLA-ZOAGNIGNSA-N |
Isomeric SMILES |
CC1=C[C@@H]([C@H](C1=O)/C=C(/C)\CCC=C(C)C)O |
SMILES |
CC1=CC(C(C1=O)C=C(C)CCC=C(C)C)O |
Canonical SMILES |
CC1=CC(C(C1=O)C=C(C)CCC=C(C)C)O |
synonyms |
litseaverticillol B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[[4-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]-2-methoxyphenoxy]methyl]furan-2-carboxylic acid](/img/structure/B1238353.png)
![[10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (5E,8E,11E,14E)-icosa-5,8,11,14-tetraenoate](/img/structure/B1238356.png)
![2-[2-oxo-6-(1-pyrrolidinylsulfonyl)-1,3-benzoxazol-3-yl]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide](/img/structure/B1238369.png)
![3-[3-[(5-ethyl-[1,2,4]triazino[5,6-b]indol-3-yl)thio]propyl]-1H-benzimidazol-2-one](/img/structure/B1238370.png)
